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Sodium plumbate (Na₂PbO₂ or Na₂O₃Pb) is a sodium salt of lead that has been primarily used as a strong

oxidizing agent in industrial organic synthesis [1].

Its most significant historical application was in the "doctor sweetening" process for treating petroleum

distillates like gasoline and kerosene to remove foul-smelling sulfur compounds, particularly mercaptans

(RSH) [2]. This process was widely used in refineries between the World Wars but has since been superseded

by other methods [2]. The chemistry of this process is well-understood and involves the following key

reactions [2]:

Formation of Sodium Plumbite: Lead oxide (litharge, PbO) is dissolved in a concentrated sodium

hydroxide solution. PbO + 2NaOH → Na₂PbO₂ + H₂O [2]
Reaction with Mercaptans: The sodium plumbite solution is agitated with the petroleum, converting

mercaptans into lead mercaptides, which are soluble in the oil. 2RSH + Na₂PbO₂ → (RS)₂Pb +
2NaOH [2]

Regeneration with Sulfur: The addition of powdered sulfur precipitates the lead as lead sulfide
(PbS) and converts the mercaptide into a less odorous disulfide, which remains in the oil. (RS)₂Pb +

S → RS–SR + PbS [2]
Alternative Regeneration by Aeration: In the presence of atmospheric oxygen, the lead mercaptide

can be slowly converted back, regenerating the sodium plumbite. (RS)₂Pb + 2NaOH + ½O₂ →
RS–SR + Na₂PbO₂ + H₂O [2]

Industrial Protocol: Regeneration of Spent Sodium
Plumbate Solution
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The following protocol is adapted from an industrial patent and details the regeneration of spent "doctor

solution" (which contains lead sulfide, caustic soda, sodium sulfide, and oil) back into active sodium

plumbite [3].

Objective

To regenerate a spent sodium plumbite solution by oxidizing lead sulfide (PbS) back into sodium plumbite

(Na₂PbO₂) using aeration, making it suitable for re-use in the sweetening process [3].

Materials and Equipment

Spent Doctor Solution: The black sludge byproduct from the petroleum sweetening process,
primarily containing lead sulfide (PbS), caustic soda, sodium sulfide, and entrained oil [3].

Air Supply: A source of low-pressure air or oxygen [3].
Reaction Tank: A tank constructed of steel or other suitable material, equipped with:

A central vertical motor-driven shaft [3].
An agitation system with blades or paddles attached to the central shaft [3].

An air delivery system, consisting of a pipe leading to an annular outlet with multiple nozzles
located near the bottom of the tank, below the agitator [3].

A heating system (e.g., a steam coil) to maintain optimal reaction temperature [3].
A cover with a chimney to vent vapors [3].

Procedure

Loading: Transfer the spent doctor solution into the reaction tank [3].

Heating: Apply heat to raise the temperature of the mixture. The patent suggests this improves the
reaction efficiency, though a specific temperature range is not provided in the available excerpt [3].

Agitation and Aeration: Start the agitator to thoroughly mix the contents. Simultaneously, begin
blowing a continuous stream of low-pressure air through the nozzles at the bottom of the tank. The

dual action of mechanical agitation and fine air dispersion is critical for efficient oxidation [3].
Reaction Monitoring: Continue aeration and agitation. The oxidation process will convert black lead

sulfide (PbS) back into active sodium plumbite, which can be observed by a change in the solution's
appearance. The entrained oil will separate and can be skimmed off or otherwise removed [3].

Completion: The process is complete when the regeneration of sodium plumbite is deemed
sufficient, typically after the black color of PbS has dissipated. The regenerated solution can then be

returned to the sweetening process [3].
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The workflow below summarizes the industrial regeneration process.

Start: Load Spent Doctor Solution

Heat the Mixture

Begin Mechanical Agitation

Begin Aeration with Air

Oxidation Reaction:
PbS converts to Na₂PbO₂

Monitor Reaction Progress
(Color Change)

Separate Recovered Oil

End: Regenerated
Sodium Plumbite Solution

Click to download full resolution via product page
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Quantitative Data Summary

Parameter Details Notes

Primary
Reactant

Spent doctor solution (PbS, NaOH,

oil)

Waste product from sweetening [3]

Oxidizing
Agent

Air (low pressure) Dispersed as fine bubbles [3]

Key
Equipment

Reaction tank with agitator and air

nozzles

Agitation and aeration are simultaneous [3]

Critical
Condition

Application of heat Improves reaction efficiency; specific

temperature not given [3]

Product Regenerated sodium plumbite

(Na₂PbO₂) solution

Ready for re-use [3]

Safety and Handling Notes

Sodium plumbate is a lead compound and must be handled with extreme care due to its toxicity [1].

Personal Protective Equipment (PPE): Wear PVC or plastic gloves, safety glasses, and use

appropriate skin and body protection. Use respiratory protection if aerosols or dust are formed [1].
Hazards: May cause skin irritation and allergic reactions. Harmful if inhaled or swallowed. Burning

produces irritant fumes [1].
First Aid:

Inhalation: Move to fresh air and seek immediate medical attention [1].
Skin contact: Rinse immediately with plenty of water and seek medical advice [1].

Eye contact: Rinse immediately with plenty of water and seek medical advice [1].
Ingestion: Do not induce vomiting without medical advice [1].

Storage: Keep in a well-closed container at room temperature. It is hygroscopic (absorbs moisture
from air) and incompatible with strong oxidizing agents [1].

Experimental Design Considerations
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The main challenge is the unavailability of a direct synthesis protocol from common laboratory chemicals

like lead or lead oxide. The search results describe industrial regeneration and historical context but do not

provide a detailed, small-scale preparation method.

To proceed, you may need to consult specialized inorganic synthesis handbooks or primary literature for a

reliable protocol. You could also consider alternative approaches based on general inorganic chemistry

principles, such as the fusion of lead oxide with sodium hydroxide, though specific reaction conditions and

stoichiometry would need to be carefully determined and validated.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 6 Tech Support

https://www.smolecule.com/products/s1925416?utm_src=pdf-custom-synthesis
https://www.atamanchemicals.com/sodium-plumbate_u26117/
https://uwaterloo.ca/wat-on-earth/news/petroleum-deodorized-early-canadian-history-doctor
https://patents.google.com/patent/US2022550A/en
https://www.smolecule.com/products/b1925416#sodium-plumbate-industrial-synthesis
https://www.smolecule.com/products/b1925416#sodium-plumbate-industrial-synthesis
https://www.smolecule.com/products/b1925416#sodium-plumbate-industrial-synthesis
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1925416?utm_src=pdf-bulk
https://www.smolecule.com/products/s1925416?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/products/s1925416?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

